4-Methylcyclohexanecarboxylic acid

• IUPAC Name: 4-methylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key: QTDXSEZXAPHVBI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C(=O)O
• Molecular Formula: C8H14O2
• DSSTOX Substance ID: DTXSID80195822, DTXSID20274140, DTXSID20274145
• Molecular Weight: 142.20 g/mol
• CAS No.: 4331-54-8, 934-67-8, 13064-83-0

Description

4-Methylcyclohexanecarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 124039. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymer Applications

• Polyester Synthesis : 4-Methylcyclohexanecarboxylic acid is utilized in the synthesis of aliphatic polyesters. The use of dicyclohexylcarbodiimide (DCC) as an activating agent for this process was investigated, demonstrating nearly complete conversion with specific catalysts like DPTS (Vanhaecht et al., 2000).

Chemical Transformation and Derivative Synthesis

• Hydrogenation to Carboxylic Acids : Research has explored the catalytic hydrogenation of 4-methylbenzoic acid to 4-methylcyclohexyl carboxylic acids, achieving high conversion ratios and selectivity without significant side reactions (Z. Bin, 2010).
• Synthesis of 4-Methylnonanoic Acid : This acid has been synthesized from 4-methylcyclohexanone, involving steps like condensation, dehydration, hydrogenation, oxidation, and decarboxylation, characterized by various spectroscopic methods (Su An-qi, 2010).
• Synthesis of 4-Methyloctanoic Acid : This important flavoring substance was prepared starting from 4-methylcyclohexanone, involving processes like condensation with acetaldehyde, dehydration, hydrogenation, and decarbonylation (Cao Hong-mei, 2009).

Catalysis and Chemical Reactions

• Nanosized N-sulfonated Brönsted Acidic Catalyst : In research on polyhydroquinoline derivatives synthesis via Hantzsch condensation, this compound derivatives were used, highlighting the catalyst's reuse without loss of activity (Goli-Jolodar et al., 2016).

Pharmacological and Biomedical Research

• Tranexamic Acid Research : As a derivative, tranexamic acid (trans-4-aminomethylcyclohexanecarboxylic acid) has been studied for its effects on melanocyte activation and wrinkle formation, providing insights into its application in skin care and anti-inflammatory treatments (Hiramoto et al., 2014; Hiramoto et al., 2016).

Material Science and Chemistry

• Nonlinear Dielectric Relaxation : The dielectric behavior of this compound and related compounds was investigated, demonstrating significant differences between compounds with different hydrocarbon tails (Kȩdziora et al., 2003).

Environmental Science

• Biodegradation of Geometric Isomers : The biodegradation rates of different isomers of this compound in river water were compared, showing that the trans isomers degraded more rapidly than the cis isomers (Headley et al., 2002).

Safety and Hazards

4-Methylcyclohexanecarboxylic acid is classified as having acute toxicity when ingested, and it can cause serious eye irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, not eating, drinking, or smoking when using this product, and using it only outdoors or in a well-ventilated area.

Relevant Papers One relevant paper titled “Studies on cyclohexane derivatives: II” describes the preparation of pure low-melting this compound and proves that low-melting this compound possesses the cis-configuration and the high-melting isomer the trans-configuration.

Customer Q & A

Q1: What are the key structural features of 4-Methylcyclohexanecarboxylic acid?

A: this compound is a cyclohexane derivative with a carboxylic acid functional group (-COOH) attached to the ring and a methyl group (-CH3) at the 4th position relative to the carboxylic acid. It exists as two geometric isomers: cis and trans. [, , ]

Q2: How does the structure of this compound influence its adsorption to soils?

A: Research shows that the adsorption of this compound to soils is predominantly influenced by its carboxylic acid group, which interacts with soil components. Interestingly, the geometric isomerism (cis vs. trans) does not significantly impact its adsorption behavior. This contrasts with observations for biodegradation, where the trans isomers degrade faster. []

Q3: Does the molecular structure impact the biodegradation of this compound isomers?

A: Yes, studies have shown that the biodegradation rates of cis and trans isomers of this compound differ. Specifically, the trans isomers exhibit faster biodegradation compared to their cis counterparts. This difference is attributed to intramolecular hydrogen bonding, which is present only in the cis isomers, potentially hindering their interaction with degrading enzymes. []

Q4: Can this compound be used to synthesize other compounds?

A: Yes, this compound serves as a valuable precursor for synthesizing other compounds. One example is its use in preparing trans-4-Methylcyclohexane isocyanate via acylation followed by Curtius rearrangement. [] This highlights the potential of this compound as a building block in organic synthesis.

Q5: How does the presence of a methyl group in this compound affect its dielectric properties compared to unsubstituted cyclohexanecarboxylic acid?

A: The addition of a methyl group in this compound, compared to unsubstituted cyclohexanecarboxylic acid, leads to different dielectric properties. Studies using 4-n-butylcyclohexanecarboxylic acid (with a longer butyl chain) and this compound in cyclohexane solutions revealed that the length of the hydrocarbon tail significantly influences the nonlinear dielectric behavior. This difference is attributed to the varying strengths of hydrogen bonding and the resulting dimer structures formed in each compound. []

Q6: What analytical techniques are employed to identify and quantify this compound in complex mixtures?

A: Advanced analytical techniques like two-dimensional gas chromatography coupled with quadrupole time-of-flight mass spectrometry (2D GC-QTOFMS) are utilized to identify and quantify this compound, especially in complex mixtures like oil sand processed water (OSPW). This method, coupled with derivatization, allows the separation and identification of various isomers of cyclohexane carboxylic acids, enabling detailed analysis of environmental samples. []

Q7: Are there any environmental concerns associated with this compound?

A: While this compound itself exhibits low adsorption to soils, suggesting potential mobility in the environment, research on its broader environmental impact and degradation pathways is limited. [] Further studies are crucial to assess its long-term ecological effects and develop appropriate mitigation strategies if needed.